Cas no 115753-79-2 (2(3H)-Furanone,dihydro-3-[2-[(1R,2S,4aS,8aS)-octahydro-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl]ethylidene]-,(3E)-)

• Product Name: 2(3H)-Furanone,dihydro-3-[2-[(1R,2S,4aS,8aS)-octahydro-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl]ethylidene]-,(3E)-
• CAS No: 115753-79-2
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 169526
• PubChem ID: 11141699
• Update Time: 2025-04-19

2(3H)-Furanone,dihydro-3-[2-[(1R,2S,4aS,8aS)-octahydro-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl]ethylidene]-,(3E)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-3-[2-[(1R,2S,4aS,8aS)-octahydro-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl]ethylidene]-,(3E)-
• 2(3H)-Furanone,dihydro-3-[2-[(1R,2S,4aS,8aS)-octahydro-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl]ethylidene]-,(
• (1R-(1alpha(E),2alpha,4abeta,8aalpha))-Dihydro-3-(2-(octahydro-5,5,8a-trimethylspiro(naphthalene-2(1H),2'-oxiran)-1-yl)ethylidene)-2(3H)-furanone
• 2(3H)-Furanone, dihydro-3-(2-(octahydro-5,5,8a-trimethylspiro(naphthalene-2(1H),2'-oxiran)-1-yl)ethylidene)-, (1R-(1alpha(E),2alph
• Dihydro-3-(2-(octahydro-5,5,8a-trimethylspiro(naphthalene-2(1H),2'-oxiran)-1-yl)ethylidene)-2(3H)-furanone (1R-(1alpha(E),2alpha,4abeta,8aalpha))-
• [ "8", "17-Epoxy-12-labden-16", "15-olide" ]
• Galalactone
• galanolactone
• 4,5-Dihydro-3-[(E)-2-[[(1R,2S,4aα)-octahydro-5,5,8aβ-trimethylspiro[naphthalene-2(1H),2'-oxiran]]-1β-yl]ethylidene]furan-2(3H)-one
• (+)-Galanolactone
• 2(3H)-Furanone, dihydro-3-[2-[(1R,2S,4aS,8aS)-octahydro-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl]ethylidene]-, (3E)-
• AKOS032948702
• Q754392
• N-(5-AMINO-[1,3,4]THIADIAZOL-2-YL)-OXALAMICACID
• CHEBI:81135
• FS-10180
• Galanolactone, (+)-
• C17498
• (3E)-3-[2-[(1R,2S,4aS,8aS)-5,5,8a-trimethylspiro[decalin-2,2'-oxirane]-1-yl]ethylidene]tetrahydrofuran-2-one
• (3E)-DIHYDRO-3-(2-((1R,2S,4AS,8AS)-OCTAHYDRO-5,5,8A-TRIMETHYLSPIRO(NAPHTHALENE-2(1H),2'-OXIRAN)-1-YL)ETHYLIDENE)-2(3H)-FURANONE
• CHEMBL4520851
• 115753-79-2
• HY-N3916
• 4FX4852TYQ
• CS-0024450
• 2(3H)-FURANONE, DIHYDRO-3-(2-(OCTAHYDRO-5,5,8A-TRIMETHYLSPIRO(NAPHTHALENE-2(1H),2'-OXIRAN)-1-YL)ETHYLIDENE)-, (1R-(1.ALPHA.(E),2.ALPHA.,4A.BETA.,8A.ALPHA.))-
• 8
• (3E)-3-[2-[(1R,2S,4aS,8aS)-5,5,8a-trimethylspiro[3,4,4a,6,7,8-hexahydro-1H-naphthalene-2,2'-oxirane]-1-yl]ethylidene]oxolan-2-one
• B0005-161304
• ConMedNP.1416
• GHA10_8.1
• 8,17-Epoxy-12-labden-16,15-olide; (8β,12E)-form
• DA-63672

• Inchi： 1S/C20H30O3/c1-18(2)9-4-10-19(3)15(18)7-11-20(13-23-20)16(19)6-5-14-8-12-22-17(14)21/h5,15-16H,4,6-13H2,1-3H3/b14-5+/t15-,16+,19-,20+/m0/s1
• InChI Key： MBPTXJNHCBXMBP-SDIIOJARSA-N
• SMILES： O1C[C@]21CC[C@H]1C(C)(C)CCC[C@]1(C)[C@H]2C/C=C1/C(=O)OCC/1

Computed Properties

• Exact Mass: 318.21900
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 459.6±28.0 °C at 760 mmHg
• Flash Point: 197.3±18.6 °C
• PSA: 38.83000
• LogP: 4.26140
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2(3H)-Furanone,dihydro-3-[2-[(1R,2S,4aS,8aS)-octahydro-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl]ethylidene]-,(3E)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones